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Compound of Interest

Compound Name:
1-Cyclopropylpiperazine

hydrochloride

CAS No.: 223556-29-4

Cat. No.: B3049872

Get Quote

An In-Depth Technical Guide to 1-Cyclopropylpiperazine Hydrochloride (CAS 94605-97-7)

for Advanced Research and Development

This document provides a comprehensive technical overview of 1-Cyclopropylpiperazine
hydrochloride (CAS 94605-97-7), a pivotal building block in modern medicinal chemistry.

Designed for researchers, chemists, and drug development professionals, this guide

synthesizes core physicochemical data, validated synthesis and analytical protocols, and

critical safety information, grounding all claims in authoritative sources.

Core Compound Identity and Physicochemical
Properties
1-Cyclopropylpiperazine hydrochloride is the salt form of the parent compound, 1-

(Cyclopropylcarbonyl)piperazine. The hydrochloride form enhances stability and solubility,

particularly in aqueous media, making it more amenable to handling and reaction setup in

pharmaceutical development.[1] Its unique structure, featuring a strained cyclopropyl ring

coupled to a piperazine amide, imparts distinct reactivity and conformational properties that are
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leveraged in the design of novel therapeutic agents targeting neurological and psychiatric

disorders.[2]

Table 1: Physicochemical and Identification Data

Property Value Source(s)

CAS Number 1021298-67-8 [2][3][4]

Molecular Formula C₈H₁₄N₂O·HCl [2][4][5]

Molecular Weight 190.67 g/mol [2][3][6]

IUPAC Name
cyclopropyl(piperazin-1-

yl)methanone;hydrochloride
[3]

Appearance
White to off-white or pale

orange crystalline powder
[2][5]

Melting Point 175 - 180 °C [2][5]

Solubility
Soluble in water and polar

solvents like alcohols.
[5][7]

Purity

Typically ≥97-98% by titration;

≥99.5% by LCMS is

achievable.

[2][4][5]

| Storage | Store in a cool, dry, well-ventilated place away from moisture. Keep container tightly

sealed. Recommended storage at <15°C. |[5][8][9] |

Synthesis and Manufacturing Insights
The synthesis of 1-Cyclopropylpiperazine hydrochloride is most commonly achieved via the

deprotection of a stable, Boc-protected intermediate. This route is favored in industrial settings

due to its high yield and purity, avoiding the handling of more reactive reagents like acyl

chlorides in the final steps.

Workflow for Synthesis via Boc-Deprotection
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The following diagram and protocol detail a robust and scalable method for producing the

target compound.

Step 1: Starting Material

Step 2: Deprotection

Step 3: Isolation

Step 4: Final Product

tert-butyl 4-(cyclopropanecarbonyl)
piperazine-1-carboxylate

Dissolve in Methanol (MeOH)
Cool to 0°C

 Reagent Prep 

Add HCl/MeOH Solution (3M)
Stir at Room Temperature Overnight

 Reaction 

Concentrate Under Reduced Pressure

 Workup 

1-Cyclopropylpiperazine hydrochloride
(Off-white solid, quantitative yield)

 Purification 

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Cyclopropylpiperazine HCl.
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Detailed Synthesis Protocol
This protocol is adapted from established literature procedures and provides a reliable method

for laboratory-scale synthesis.[10]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve tert-butyl

4-(cyclopropanecarbonyl)piperazine-1-carboxylate (1.0 eq, e.g., 14.5 mmol, 3.7 g) in

methanol (approx. 4 mL per gram of starting material).

Acidification: Cool the solution to 0 °C using an ice bath. While stirring, slowly add a 3M

solution of hydrochloric acid in methanol (1.0 eq volume, e.g., 15 mL).

Expert Insight: The slow addition of acid at low temperature is crucial to control the

exotherm of the reaction and prevent potential side reactions. Using a pre-prepared

HCl/methanol solution ensures accurate stoichiometry and avoids the introduction of

water.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Continue stirring overnight (12-16 hours) to

ensure complete deprotection.

Product Isolation: Monitor the reaction to completion using Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Upon completion, remove the

solvent by concentration under reduced pressure using a rotary evaporator.

Final Product: The resulting off-white solid is 1-Cyclopropylpiperazine hydrochloride. The

reaction typically proceeds to completion, affording a quantitative yield of high purity product

that can be used directly in subsequent steps.[10]

Analytical Characterization and Quality Control
Rigorous analytical testing is essential to confirm the identity, purity, and quality of 1-
Cyclopropylpiperazine hydrochloride. A multi-technique approach ensures that the material

meets the stringent specifications required for pharmaceutical applications.

Quality Control Workflow
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Caption: Standard quality control workflow for intermediates.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR is used to confirm the chemical structure of the compound. The expected chemical

shifts and multiplicities provide a unique fingerprint for the molecule.

Table 2: Representative ¹H NMR Data (Reference data from a synthesis characterized in

DMSO-d₆ at 400 MHz)[10]

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.58 s (broad) 2H NH₂⁺ (piperazine)

3.69 - 4.08 m 4H -C(=O)-NCH₂-

3.04 - 3.16 m 4H -NH-CH₂-

1.96 - 2.03 m 1H Cyclopropyl -CH-

| 0.71 - 0.76 | m | 4H | Cyclopropyl -CH₂- |
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High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for determining purity. A reverse-phase method with UV detection

is standard. While piperazine itself lacks a strong chromophore, the cyclopropyl amide group

allows for detection at lower UV wavelengths.

Exemplary HPLC-UV Protocol

Column: C18, 250 x 4.6 mm, 5 µm particle size.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to initial

conditions.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm.

Sample Preparation: Dissolve 1 mg of sample in 1 mL of a 50:50 water/acetonitrile mixture.

Self-Validation Principle: The method's validity is confirmed by ensuring baseline separation

of the main peak from any potential impurities or starting materials. A sharp, symmetrical

peak shape is indicative of good chromatographic performance.

Applications in Drug Discovery
1-Cyclopropylpiperazine hydrochloride is not an active pharmaceutical ingredient (API) itself

but rather a crucial intermediate. Its utility stems from the piperazine moiety, a common scaffold

in medicinal chemistry, and the cyclopropylcarbonyl group, which can serve as a stable,

conformationally rigid element.

Key Applications:

PARP Inhibitors: It is a documented key intermediate in the synthesis of Olaparib, a PARP

inhibitor used in cancer therapy.[11] In the final synthetic steps, it is coupled with a carboxylic
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acid moiety to form the final API.[12]

Neuroprotective Agents: The compound is used as a reagent in the synthesis of Esaprazole

analogs, which have shown potential σ1 receptor binding and neuroprotective properties in

vitro.[13]

Versatile Building Block: Beyond specific drugs, it serves as a versatile building block for

creating libraries of compounds for screening, particularly for targets in the central nervous

system (CNS).[2]

Therapeutic Areas

Example APIs & Leads

1-Cyclopropylpiperazine HCl
(CAS 94605-97-7)

Oncology

 Amide Coupling 

Neurology

 Derivatization 

Other Research Areas

 Scaffold Hopping 

Olaparib
(PARP Inhibitor)

Esaprazole Analogs
(Neuroprotection) Novel Compound Libraries

Click to download full resolution via product page

Caption: Role as a key intermediate in drug development.

Safety and Handling
Proper handling of 1-Cyclopropylpiperazine hydrochloride is essential to ensure laboratory

safety. The compound is an irritant and can be harmful if ingested.

Table 3: GHS Hazard and Safety Information
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Hazard Class GHS Statement Code Description

Skin Irritation H315 Causes skin irritation.[3][5]

Eye Irritation H319
Causes serious eye irritation.

[3][5]

Acute Toxicity, Oral H302 Harmful if swallowed.[3]

| Skin Sensitization | H317 | May cause an allergic skin reaction.[3] |

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood, to avoid dust inhalation.[8]

Personal Protective Equipment:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[8]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Gloves must be inspected

prior to use. Wash and dry hands after handling.[8]

Body Protection: Wear a lab coat. For large quantities, consider impervious clothing.[8]

Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke in the work

area.

First Aid Measures
If on Skin: Take off contaminated clothing immediately. Wash off with soap and plenty of

water. If skin irritation occurs, seek medical advice.[5][8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[5][14]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison control center or

doctor immediately.[8]
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If Inhaled: Move person into fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[8][14]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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